Cas no 182316-20-7 (1,5,9-Triazacyclododecan-3-one,1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-)

• Product Name: 1,5,9-Triazacyclododecan-3-one,1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-
• CAS No: 182316-20-7
• MF: C₃₀H₃₇N₃O₅S₂
• MW: 583.761885404587
• CID: 1381181
• Update Time: 2024-08-16

1,5,9-Triazacyclododecan-3-one,1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclododecan-3-one,1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-
• 1,5,9-Triazacyclododecan-3-one, 1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-

• Inchi： 1S/C30H37N3O5S2/c1-25-10-14-29(15-11-25)39(35,36)32-20-6-18-31(22-27-8-4-3-5-9-27)19-7-21-33(24-28(34)23-32)40(37,38)30-16-12-26(2)13-17-30/h3-5,8-17H,6-7,18-24H2,1-2H3
• InChI Key： OTSDMPMVQIPTNX-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCN(CC2=CC=CC=C2)CCCN(S(C2=CC=C(C)C=C2)(=O)=O)CC(=O)C1

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 730.9±70.0 °C(Predicted)
• pka: 7.87±0.20(Predicted)